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Compound of Interest

Compound Name: 2,3-Dichlorobutane

Cat. No.: B3429650 Get Quote

A comprehensive comparison of computational and experimental data for the physicochemical

properties of 2,3-dichlorobutane is presented for researchers, scientists, and professionals in

drug development. This guide provides a detailed analysis of various properties, offering

insights into the accuracy of computational models against experimental benchmarks.

Data Comparison for 2,3-Dichlorobutane
The following table summarizes the available computational and experimental data for key

properties of 2,3-dichlorobutane. This allows for a direct comparison of predicted versus

measured values.
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Property Computational Data Experimental Data

Molecular Weight 127.01 g/mol [1][2][3] 127.012 g/mol [4][5]

Boiling Point 91.75 °C (364.90 K)[6] 117-119 °C[7]

Melting Point -108.47 °C (164.68 K)[6] -80 °C

Density - 1.107 g/mL at 25 °C[7]

Refractive Index - 1.442 at 20 °C[7]

Vapor Pressure - 24.4 mmHg[1]

Enthalpy of Vaporization

(ΔvapH°)
32.49 kJ/mol[6] -

Enthalpy of Formation (Gas,

ΔfH°gas)
-167.93 kJ/mol[6] -202.3 ± 1.7 kJ/mol[8]

XLogP3 2.3[1][2] -

Methodologies for Experimental Data Acquisition
Detailed protocols for the key experiments cited are provided below to ensure transparency

and reproducibility.

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9] The Thiele tube method is a common and efficient technique for this

measurement, especially with small sample volumes.[10]

Sample Preparation: A small amount of 2,3-dichlorobutane is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in

a Thiele tube containing heating oil, ensuring the sample is immersed.[10]

Heating and Observation: The Thiele tube is gently heated, causing a stream of bubbles to

emerge from the capillary tube as the air inside expands and is replaced by the vapor of the
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liquid.[11]

Boiling Point Reading: Heating is discontinued, and the temperature at which the liquid

begins to be drawn back into the capillary tube is recorded as the boiling point.[11]

Density Measurement (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a specific, known volume.

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately measured using an analytical balance.[12]

Mass of Pycnometer with Sample: The pycnometer is filled with 2,3-dichlorobutane,

ensuring no air bubbles are present, and any excess liquid is wiped from the exterior. The

combined mass is then measured.[12]

Calculation: The mass of the 2,3-dichlorobutane is determined by subtracting the mass of

the empty pycnometer. The density is then calculated by dividing the mass of the liquid by

the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a measure of how light bends as it passes through a substance. The

Abbe refractometer is a standard instrument for this measurement.[13][14]

Calibration: The refractometer is first calibrated using a standard substance with a known

refractive index, often distilled water.[14]

Sample Application: A few drops of 2,3-dichlorobutane are placed on the clean, dry prism of

the refractometer.[15][16]

Measurement: The prisms are closed, and the instrument is adjusted to bring the boundary

line between the light and dark fields into sharp focus on the crosshairs of the eyepiece.[15]

The refractive index is then read directly from the instrument's scale.[16]

Enthalpy of Vaporization Measurement (Calorimetry)
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The enthalpy of vaporization is the energy required to transform a given quantity of a

substance from a liquid into a gas at a given pressure. This can be determined calorimetrically.

[17][18]

Calorimeter Setup: A known mass of 2,3-dichlorobutane is placed in a calorimeter equipped

with a heating element and a temperature probe.[19]

Vaporization: The liquid is heated to its boiling point, and the energy supplied by the heater

to vaporize a specific amount of the substance is precisely measured.[20]

Data Collection: The mass of the vaporized substance is determined by weighing the

calorimeter before and after the experiment.

Calculation: The enthalpy of vaporization is calculated by dividing the total energy supplied

by the amount of substance (in moles) that was vaporized.

Visualization of the Comparison Workflow
The following diagram illustrates the logical workflow for comparing computational and

experimental data for the properties of 2,3-dichlorobutane.
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Caption: Workflow for comparing computational and experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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